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Compound of Interest

Compound Name:
3,3-Diphenyldihydrofuran-2(3H)-

one

Cat. No.: B1265546 Get Quote

A Technical Guide to 3,3-Diphenyloxolan-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the chemical

compound 3,3-diphenyloxolan-2-one, including its chemical structure, IUPAC nomenclature,

and key identifiers.

Chemical Structure and IUPAC Name
3,3-diphenyloxolan-2-one is a heterocyclic compound featuring a five-membered lactone ring,

known as an oxolan-2-one or γ-butyrolactone ring. The defining feature of this molecule is the

geminal substitution of two phenyl groups at the C3 position of the oxolanone ring.

IUPAC Name: The systematically generated and preferred IUPAC name for this compound is

3,3-diphenyloxolan-2-one[1].

Synonyms: This compound is also known by several other names, including Dihydro-3,3-

diphenyl-2(3H)-furanone and α,α-Diphenyl-γ-butyrolactone[1].

The chemical structure can be visualized as a central five-membered ring consisting of four

carbon atoms and one oxygen atom. One of the carbon atoms adjacent to the ring oxygen is
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part of a carbonyl group (C=O), forming the lactone functional group. The carbon atom at the

third position of this ring is bonded to two phenyl groups.
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Caption: Chemical structure of 3,3-diphenyloxolan-2-one.

Physicochemical Data
A summary of key physicochemical properties for 3,3-diphenyloxolan-2-one is presented in the

table below. This data is essential for understanding the compound's behavior in various

experimental and physiological settings.

Property Value Source

Molecular Formula C₁₆H₁₄O₂ PubChem[1]

Molecular Weight 238.28 g/mol PubChem

Canonical SMILES
C1COC(=O)C1(C2=CC=CC=C

2)C3=CC=CC=C3
PubChem[1]

InChI Key
IRQJWIUKHLVISG-

UHFFFAOYSA-N
PubChem[1]

CAS Number 956-89-8 PubChem[1]

Experimental Protocols
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Detailed experimental protocols for the synthesis and characterization of 3,3-diphenyloxolan-2-

one can be found in various chemical literature databases. A common synthetic route involves

the reaction of a suitable precursor, such as a diphenyl-substituted ester, with a reducing agent,

followed by intramolecular cyclization. Characterization is typically performed using techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and

Mass Spectrometry (MS) to confirm the structure and purity of the compound. For specific,

detailed experimental procedures, researchers are advised to consult peer-reviewed chemical

synthesis journals and databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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